1,2,2-Trimethylpiperazine
Overview
Description
1,2,2-Trimethylpiperazine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activity
1,2,2-Trimethylpiperazine derivatives have shown significant antimicrobial properties. Notably, derivatives of chitosan integrated with trimethylpiperazine were found to be effective against a range of Gram-positive and Gram-negative bacteria. These derivatives demonstrated varying degrees of minimum inhibitory concentration (MIC), indicating their potential as antibacterial agents (Másson et al., 2008).
Molecular Imprinting
Molecularly imprinted polymers (MIPs) for benzylpiperazine, a derivative of this compound, were developed using both self-assembly and semi-covalent approaches. These polymers showed a strong affinity for benzylpiperazine, indicating their potential use in capturing and enriching illicit drug blends for laboratory analysis (Wright et al., 2023).
Photodegradation Study
The photodegradation of trimeprazine, a derivative of this compound, was studied under UV-A light in aerobic conditions. This study provides insights into the oxidative degradation pathways of trimeprazine and could have implications for understanding the environmental impact and stability of such compounds (Ahmad et al., 2016).
Nanofiltration Membrane Development
This compound derivatives have been used in the development of nanofiltration membranes. For instance, a monomer synthesized from this compound was used to fabricate a thin film on polyethersulfone ultrafiltration membranes, demonstrating high effectiveness in salt rejection, which is crucial for water purification processes (Wang We, 2013).
Coordination Chemistry
The coordination properties of the 1,1,4-trimethylpiperazinium(+1) cation, a derivative of this compound, were studied in various transition metal complexes. This research contributes to the understanding of the electronic and structural aspects of metal-ligand interactions, which is essential in coordination chemistry and potential applications in catalysis (Murthy et al., 1972).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1,2,2-trimethylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-7(2)6-8-4-5-9(7)3/h8H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAPOGMFZTYBEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCCN1C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
396133-32-7 | |
Record name | 1,2,2-trimethylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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